Cas no 2172073-55-9 (3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid
• CAS No: 2172073-55-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5965414
• PubChem ID: 165572289
• Update Time: 2025-06-26

3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid
• 3-ethyl-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}azetidine-3-carboxylic acid
• 2172073-55-9
• EN300-1561869

• Inchi： 1S/C26H30N2O5/c1-3-17(23(29)28-15-26(4-2,16-28)24(30)31)13-27-25(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,3-4,13-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： SGNBFLVGROTZFE-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid

Introduction to 3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid (CAS No. 2172073-55-9)

3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid, identified by its CAS number 2172073-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a azetidine core appended with various functional groups. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino substituent in the side chain suggests potential bioactivity, making it a subject of interest for further exploration in drug discovery and development.

The structural complexity of 3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid (CAS No. 2172073-55-9) arises from the combination of multiple functional groups, each contributing to its unique chemical properties. The azetidine ring, a six-membered heterocycle containing nitrogen, provides a rigid scaffold that can influence the conformation and reactivity of the molecule. The fluoren-9-ylmethoxycarbonyl group, on the other hand, introduces a bulky aromatic moiety that may enhance binding affinity to biological targets. Additionally, the amino group and the butanoyl side chain contribute to the molecule's solubility and potential interactions with biological systems.

In recent years, there has been growing interest in designing molecules with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity. The compound 3-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-3-carboxylic acid (CAS No. 2172073-55-9) exemplifies this trend, as its structure incorporates elements that are often associated with successful drug candidates. For instance, the fluoren-9-ylmethoxycarbonyl group is frequently used in medicinal chemistry due to its ability to modulate electronic properties and improve binding interactions. Similarly, the presence of an amino group allows for further derivatization and optimization of pharmacokinetic profiles.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The preparation of 3-ethyl-1-{2-{((9H-fluoren-l 0 -yl)methoxycarbonyl)amino)methylbutanoyl}azetidine-l-carboxylic acid (CAS No. 2172073--55--9) involves multiple steps, including condensation reactions, protection-deprotection strategies, and ring-closure processes. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The azetidine core is known to be a versatile scaffold in drug design, capable of interacting with various biological targets. For example, azetidine derivatives have been explored as inhibitors of enzymes involved in cancer metabolism and as modulators of neurotransmitter receptors. The additional functional groups in 3--ethyl-l-{2--{((9H-fluoren-l0-y1)methoxycarbonyl)amino)methylbutanoyl}azetidine-l-carboxylic acid (CAS No. 217207355--g) may further enhance its pharmacological activity by improving binding affinity or by modulating specific biochemical pathways.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular properties for therapeutic applications. Computational modeling techniques have been increasingly employed to predict how different structural modifications will affect biological activity. In the case of 3--ethyl-l-{2--{((9H-fluoren-l0-y1)methoxycarbonyl)amino)methylbutanoyl}azetidine-l-carboxylic acid (CAS No. 217207355--g), computational studies could help identify optimal positions for functional groups that maximize binding interactions with target proteins or enzymes.

The compound's potential as a lead molecule has also been supported by experimental data from preclinical studies. These studies often involve testing various derivatives for their ability to modulate specific biochemical pathways or to interact with target proteins at high affinity. While comprehensive data on 3--ethyl-l-{2--{((9H-fluoren-l0-y1)methoxycarbonyl)amino)methylbutanoyl}azetidine-l-carboxylic acid (CAS No. 217207355--g) may still be limited at this stage, preliminary results suggest that it exhibits promising bioactivity in vitro

The future development of this compound will likely involve further optimization through structure-based drug design principles combined with experimental validation. By leveraging both computational tools and wet chemistry approaches, researchers can refine the molecular structure to improve pharmacological properties such as solubility, metabolic stability, and target specificity